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Compound of Interest

Compound Name: Isoxazol-5-ylmethanamine

Cat. No.: B1342167 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structural and synthetic aspects

of novel isoxazol-5-ylmethanamine derivatives. While crystallographic data for this specific

class of compounds is emerging, this document consolidates available information on related

isoxazole structures to offer valuable insights for researchers in drug discovery and materials

science. The isoxazole scaffold is a cornerstone in medicinal chemistry, with derivatives

exhibiting a wide range of biological activities, including antibacterial, anti-inflammatory, and

anticancer properties.[1][2] The three-dimensional arrangement of atoms, elucidated through

single-crystal X-ray crystallography, is crucial for understanding structure-activity relationships

(SAR) and for the rational design of new therapeutic agents.[3]

Synthesis and Crystallization
The synthesis of isoxazol-5-ylmethanamine derivatives can be approached through various

synthetic routes. A common strategy involves the 1,3-dipolar cycloaddition of a nitrile oxide with

an appropriate alkyne, followed by functional group manipulation to introduce the methanamine

moiety.[4] For instance, the synthesis of a precursor like (3-para-tolyl-isoxazol-5-yl)methanol

has been reported, which can then be converted to the corresponding amine.[5][6]

The critical step for structural analysis is the growth of high-quality single crystals suitable for X-

ray diffraction. This is often achieved through slow evaporation of a saturated solution of the

purified compound in an appropriate solvent or solvent mixture.[3]
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Experimental Workflow: Synthesis and Crystallization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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